Cas no 63511-93-3 ((E)-Cinnamaldehyde Dimethyl Acetal)

• Product Name: (E)-Cinnamaldehyde Dimethyl Acetal
• CAS No: 63511-93-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 426241
• PubChem ID: 5463228
• Update Time: 2025-04-19

(E)-Cinnamaldehyde Dimethyl Acetal Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1E)-3,3-dimethoxy-1-propenyl]-
• (E)-Cinnamaldehyde Dimethyl Acetal
• 3,3-dimethoxyprop-1-enylbenzene
• 63511-93-3
• (3,3-Dimethoxy-1-propenyl)benzene
• Cinnamic aldehyde, dimethyl acetal
• CINNAMALDEHYDE DIMETHYL ACETAL
• 3,3-Dimethoxy-1-phenylprop-1-ene
• ((E)-3,3-DIMETHOXY-PROPENYL)-BENZENE
• Cinnamaldehyde dimethyl acetyl
• R(+)-3-Amino-1,2-propanediol
• NS00012091
• trans-Cinnamaldehyde dimethyl acetal
• UNII-V01GQ3W5KQ
• Benzene, (3,3-dimethoxy-1-propenyl)-, (E)-
• 4364-06-1
• AKOS006275150
• [(E)-3,3-dimethoxyprop-1-enyl]benzene
• (3,3-Dimethoxypropen-1-yl)benzene
• (3,3-DIMETHOXYPROP-1-EN-1-YL)BENZENE
• V01GQ3W5KQ
• [(1E)-3,3-DIMETHOXYPROP-1-EN-1-YL]BENZENE
• Benzene, ((1E)-3,3-dimethoxy-1-propenyl)-
• Q27291358
• EINECS 224-454-6
• SCHEMBL1532600
• Benzene, (3,3-dimethoxypropenyl)-
• Benzene, (3,3-dimethoxy-1-propenyl)-
• cinnamaldehyde dimethylacetal

• Inchi： 1S/C11H14O2/c1-12-11(13-2)9-8-10-6-4-3-5-7-10/h3-9,11H,1-2H3/b9-8+
• InChI Key： MBAOABFNWSOOLU-CMDGGOBGSA-N
• SMILES： O(C)C(/C=C/C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes